Cas no 86394-94-7 (2-sulfamoyl-1,3-benzothiazol-6-yl 2,2-dimethylpropanoate)

• Product Name: 2-sulfamoyl-1,3-benzothiazol-6-yl 2,2-dimethylpropanoate
• CAS No: 86394-94-7
• MF: C₁₂H₁₄N₂O₄S₂
• MW: 314.380560398102
• CID: 1849567
• PubChem ID: 135214
• Update Time: 2025-04-21

2-sulfamoyl-1,3-benzothiazol-6-yl 2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2-sulfamoyl-1,3-benzothiazol-6-yl 2,2-dimethylpropanoate
• propanoic acid, 2,2-dimethyl-, 2-(aminosulfonyl)-6-benzothiazolyl ester
• (2-sulfamoyl-1,3-benzothiazol-6-yl) 2,2-dimethylpropanoate
• 2-sulfamoyl-6-benzothiazolyl-2,2-dimethylpropionate
• SCHEMBL2522313
• 2-sulfamoylbenzo[d]thiazol-6-yl pivalate
• AKOS040745981
• L-645151
• 86394-94-7
• DTXCID60158011
• L 645151
• CHEMBL312593
• DTXSID30235520
• (2-Sulfamoyl-6-benzothiazolyl)-2,2-dimethylpropionate

• Inchi： 1S/C12H14N2O4S2/c1-12(2,3)10(15)18-7-4-5-8-9(6-7)19-11(14-8)20(13,16)17/h4-6H,1-3H3,(H2,13,16,17)
• InChI Key： FAZPZNCEAZRGPY-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)OC(C(C)(C)C)=O)S(N)(=O)=O

Computed Properties

• Exact Mass: 314.03949928g/mol
• Monoisotopic Mass: 314.03949928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 136Ų